(Z)-N-(2-methoxy-5-nitrophenyl)-N'-(phenylsulfonyl)benzimidamide

• IUPAC Name: N'-(benzenesulfonyl)-N-(2-methoxy-5-nitrophenyl)benzenecarboximidamide
• InChI: InChI=1S/C20H17N3O5S/c1-28-19-13-12-16(23(24)25)14-18(19)21-20(15-8-4-2-5-9-15)22-29(26,27)17-10-6-3-7-11-17/h2-14H,1H3,(H,21,22)
• InChI Key: VYMDZBYNRDLEDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])N/C(=N\S(=O)(=O)C2=CC=CC=C2)/C3=CC=CC=C3
• Molecular Formula: C20H17N3O5S
• Molecular Weight: 411.4 g/mol

Description

(Z)-N-(2-methoxy-5-nitrophenyl)-N'-(phenylsulfonyl)benzimidamide, also known as MNPSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and has shown promising results in various studies as an anticancer and antiviral agent.

Scientific Research Applications

Synthesis and Biological Application

The synthesis of optically active syn-α-amidoalkylphenyl sulfones from chiral aldehydes using benzenesulfinic acid in anhydrous conditions provides a foundation for creating nitro derivatives, which undergo a series of reactions to yield β-hydroxy-α-amino acid and α,β-diamino acid esters. These compounds serve as important building blocks for the preparation of biologically active compounds, showcasing the chemical’s role in synthesizing complex molecules with potential biological activity (Foresti et al., 2003).

Antimicrobial and Antiproliferative Activities

Benzimidazole derivatives, including those synthesized from (Z)-N-(2-methoxy-5-nitrophenyl)-N'-(phenylsulfonyl)benzimidamide, have been designed and evaluated for their antimicrobial and antiproliferative activities. These studies highlight the compound's role in discovering new scaffolds with potential as antimicrobial and anticancer agents (Tahlan et al., 2019).

Antibacterial Effects of Metal Complexes

The preparation of metal complexes involving 2-methoxy-6-(5-H/Me/Cl/NO2-1H-benzimidazol-2-yl)phenols demonstrates the chemical's contribution to creating compounds with significant antibacterial activity against Gram-positive bacteria. This research underscores the potential for developing new antibacterial agents using these complex compounds (Tavman et al., 2009).

Catalytic and Antimicrobial Performance

In-situ synthesized metal nanoparticles@metal-organic frameworks, incorporating derivatives of benzimidazole, showcase excellent catalytic activity and synergistic antimicrobial properties. These composites, highlighting the use of benzimidazole derivatives in enhancing catalytic and antimicrobial efficacy, provide insights into the development of multifunctional materials for environmental and biological applications (Qi et al., 2019).